3-Hydroxy-6-methoxypicolinic acid

• Molecular Formula: C7H7NO4
• Molecular Weight: 169.13 g/mol
• IUPAC Name: 3-hydroxy-6-methoxypyridine-2-carboxylic acid
• InChI: InChI=1S/C7H7NO4/c1-12-5-3-2-4(9)6(8-5)7(10)11/h2-3,9H,1H3,(H,10,11)
• InChI Key: PGFOTUURMDQBHY-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=C(C=C1)O)C(=O)O

Description

3-Hydroxy-6-methoxypicolinic acid is a useful research compound. Its molecular formula is C7H7NO4 and its molecular weight is 169.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-hydroxy-6-methoxypicolinate (80 mg) was dissolved in 4 ml of methanol. A 1 N aqueous sodium hydroxide solution (2 ml) was added to the solution, and a reaction was allowed to proceed at room temperature for 3 hr. The reaction solution was adjusted to pH 3 by the addition of 1 N hydrochloric acid. The precipitate was collected by filtration to give 56 mg (yield 76%) of the title compound.